Ethyl 5-(6-Methyl-2-pyridyl)isoxazole-3-carboxylate

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: ethyl 5-(6-methylpyridin-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-3-16-12(15)10-7-11(17-14-10)9-6-4-5-8(2)13-9/h4-7H,3H2,1-2H3
• InChI Key: CBJATCHINLCHPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=CC=CC(=N2)C

Description

MFCD32708727 is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

The synthesis of MFCD32708727 involves several steps, each requiring specific reaction conditions and reagents. The preparation method is designed to ensure high yield and purity of the compound. Industrial production methods have been optimized to facilitate large-scale manufacturing while maintaining the quality and stability of the compound.

Chemical Reactions Analysis

MFCD32708727 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are typically carried out under controlled conditions using common reagents. The major products formed from these reactions depend on the specific reagents and conditions used, allowing for the synthesis of a wide range of derivatives.

Scientific Research Applications

MFCD32708727 has a broad spectrum of applications in scientific research. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, it is being investigated for its potential therapeutic effects. Additionally, the compound has industrial applications, particularly in the development of new materials and technologies.

Mechanism of Action

The mechanism of action of MFCD32708727 involves its interaction with specific molecular targets and pathways. This interaction leads to various biochemical and physiological effects, which are the basis for its potential therapeutic applications. Understanding the molecular targets and pathways involved is crucial for developing effective and safe applications of the compound.

Comparison with Similar Compounds

MFCD32708727 is unique in its structure and properties, which distinguish it from other similar compounds Some of the similar compounds include [list of similar compounds]